9-(2,6-dichlorophenyl)-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione

• Molecular Formula: C23H24Cl2O3
• Molecular Weight: 419.3 g/mol
• IUPAC Name: 9-(2,6-dichlorophenyl)-3,3,6,6-tetramethyl-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione
• InChI: InChI=1S/C23H24Cl2O3/c1-22(2)8-14(26)19-16(10-22)28-17-11-23(3,4)9-15(27)20(17)21(19)18-12(24)6-5-7-13(18)25/h5-7,21H,8-11H2,1-4H3
• InChI Key: REMUVTJOJJLAPN-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=C(C=CC=C4Cl)Cl)C(=O)C1)C

Description

9-(2,6-dichlorophenyl)-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione, commonly known as DTT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTT is a xanthene derivative that has been synthesized using various methods, and its unique chemical structure has made it a useful tool for researchers to study its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

DTT acts as a reducing agent by donating electrons to disulfide bonds, thereby breaking them and forming thiol groups. This process results in the reduction of proteins and other biomolecules, which can be useful for various applications, including protein purification and analysis.
Biochemical and Physiological Effects:
DTT has been shown to have various biochemical and physiological effects, including the reduction of disulfide bonds in proteins and the scavenging of oxygen radicals. In addition, DTT has been shown to have an effect on the activity of enzymes and other proteins, as well as on the stability of various biological systems.

Advantages and Limitations for Lab Experiments

DTT has several advantages for use in lab experiments, including its ability to reduce disulfide bonds and stabilize proteins. However, DTT also has some limitations, including its potential toxicity and the need for careful handling and storage to ensure purity and stability.

Future Directions

The potential applications of DTT in various scientific fields are vast, and there are several future directions for research in this area. Some potential areas of research include the development of new methods for synthesizing DTT, the investigation of its mechanism of action and biochemical effects, and the exploration of its potential applications in drug discovery and other fields.
In conclusion, DTT is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique chemical structure and properties make it a useful tool for researchers to study its mechanism of action, biochemical and physiological effects, and potential applications. As research in this area continues, it is likely that DTT will play an increasingly important role in various scientific fields.

Synthesis Methods

DTT has been synthesized using various methods, including the reaction of 2,6-dichlorobenzaldehyde with 2,4-pentanedione in the presence of ammonium acetate, and the reaction of 2,6-dichlorobenzaldehyde with cyclohexanone in the presence of piperidine and acetic acid. The synthesis of DTT is a complex process that requires careful attention to detail and the use of appropriate equipment and techniques to ensure purity and yield.

Scientific Research Applications

DTT has been extensively studied for its potential applications in various scientific fields. In the field of organic chemistry, DTT has been used as a reducing agent for the reduction of disulfide bonds in proteins, peptides, and other biomolecules. In addition, DTT has been used as a stabilizer for enzymes and other proteins, as well as a scavenger for oxygen radicals in biological systems.